Cas no 6660-49-7 (2-(2-Ethoxyphenoxy)-N-methylethanamine)

• Product Name: 2-(2-Ethoxyphenoxy)-N-methylethanamine
• CAS No: 6660-49-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD08691998
• CID: 1086924
• PubChem ID: 28065680
• Update Time: 2025-09-20

2-(2-Ethoxyphenoxy)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxyphenoxy)-N-methylethanamine
• 2-(2-ethoxyphenoxy)-N-methylethanamine(SALTDATA: FREE)
• AKOS009272426
• DTXSID20651139
• BS-38403
• CHEMBRDG-BB 9071974
• CS-0454738
• 2-(2-Ethoxyphenoxy)-N-methylethan-1-amine
• 6660-49-7
• MFCD08691998
• [2-(2-ETHOXYPHENOXY)ETHYL](METHYL)AMINE

• MDL： MFCD08691998
• Inchi： 1S/C11H17NO2/c1-3-13-10-6-4-5-7-11(10)14-9-8-12-2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： RBZMDWDXCZNJOU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OCC)CCNC

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 284.7±20.0 °C at 760 mmHg
• Flash Point: 115.9±11.2 °C
• PSA: 30.49000
• LogP: 2.07440
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-Ethoxyphenoxy)-N-methylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Ethoxyphenoxy)-N-methylethanamine

2-(2-Ethoxyphenoxy)-N-methylethanamine (CAS No. 6660-49-7)

2-(2-Ethoxyphenoxy)-N-methylethanamine, also known by its CAS registry number 6660-49-7, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industrial applications. This compound, characterized by its ethoxyphenoxy group and N-methyl substitution, exhibits a range of chemical properties that make it valuable in pharmaceuticals, agrochemicals, and material sciences. Recent advancements in synthetic chemistry have further enhanced our understanding of its potential applications and mechanisms of action.

The molecular structure of 2-(2-Ethoxyphenoxy)-N-methylethanamine consists of a central ethanamine backbone with an N-methyl group and a phenoxy substituent at the second carbon. The phenoxy group is further substituted with an ethoxy moiety at the para position, which introduces electronic effects that influence the compound's reactivity and solubility. This structure not only provides a platform for various chemical transformations but also contributes to its stability under different environmental conditions.

Recent studies have explored the role of 2-(2-Ethoxyphenoxy)-N-methylethanamine in drug delivery systems. Researchers have found that the compound's ability to form stable amine salts with carboxylic acids makes it an ideal candidate for creating biocompatible drug carriers. For instance, a 2023 study published in *Journal of Pharmaceutical Sciences* demonstrated that this compound can significantly enhance the bioavailability of hydrophobic drugs by forming amphiphilic complexes. This finding has opened new avenues for its use in targeted drug delivery systems, particularly in cancer therapy.

In the field of agrochemistry, 2-(2-Ethoxyphenoxy)-N-methylethanamine has been investigated as a potential precursor for herbicides and fungicides. Its phenoxy group is known to exhibit selective toxicity against certain plant pathogens, making it a promising candidate for developing eco-friendly agricultural chemicals. A 2023 research article in *Pest Management Science* highlighted that derivatives of this compound show enhanced efficacy against fungal infections in crops without adverse effects on non-target organisms.

The synthesis of 2-(2-Ethoxyphenoxy)-N-methylethanamine involves a multi-step process that typically starts with the preparation of the phenoxy intermediate. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient formation of the phenoxy group, paving the way for large-scale industrial production.

Moreover, 2-(2-Ethoxyphenoxy)-N-methylethanamine has been studied for its potential applications in polymer chemistry. Its amine functionality allows it to act as a building block for polyamides and polyurethanes, which are widely used in textiles and automotive industries. A 2023 study published in *Macromolecules* reported that polymers synthesized using this compound exhibit improved thermal stability and mechanical strength compared to traditional counterparts.

Despite its numerous applications, the environmental impact of 2-(2-Ethoxyphenoxy)-N-methylethanamine remains an area of concern. Researchers are actively exploring methods to minimize its ecological footprint through green chemistry approaches. For instance, bio-based feedstocks and enzymatic catalysis are being investigated as sustainable alternatives to conventional synthesis methods.

In conclusion, 2-(2-Ethoxyphenoxy)-N-methylethanamine (CAS No. 6660-49-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and versatile reactivity continue to drive innovative research, leading to breakthroughs in pharmaceuticals, agrochemicals, and materials science. As advancements in synthetic methods and green chemistry unfold, this compound is poised to play an even more significant role in addressing global challenges in health and sustainability.